Cas no 808740-52-5 (3-(2-Fluorophenyl)isoxazole-5-carbaldehyde)

3-(2-Fluorophenyl)isoxazole-5-carbaldehyde structure

808740-52-5 structure

Product Name:3-(2-Fluorophenyl)isoxazole-5-carbaldehyde

CAS No:808740-52-5

MF:C₁₀H₆FNO₂

MW:191.158545970917

MDL:MFCD06738517

CID:823316

PubChem ID:46835455

Update Time:2024-10-27

3-(2-Fluorophenyl)isoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(2-Fluoro-phenyl)-isoxazole-5-carbaldehyde
- 3-(2-fluorophenyl)-1,2-oxazole-5-carbaldehyde
- 3-(2-Fluorophenyl)-5-isoxazolecarboxaldehyde
- 3-(2-Fluoro-phenyl)-isox-azole-5-carbaldehyde
- 3-(2-fluorophenyl)isoxazole-5-carbaldehyde
- 3-(2-Fluorophenyl)-5-isoxazolecarboxaldehyde (ACI)
- 808740-52-5
- AB27293
- DB-075711
- SCHEMBL4278985
- MFCD06738517
- 3-(2-Fluorophenyl)isoxazole-5-carbaldehyde, AldrichCPR
- EN300-380587
- DTXSID10676412
- AKOS006228923
- AS-42968
- XKEKTJAIKFOVIQ-UHFFFAOYSA-N
- 3-(2-Fluorophenyl)isoxazole-5-carbaldehyde
- MDL： MFCD06738517
- Inchi： 1S/C10H6FNO2/c11-9-4-2-1-3-8(9)10-5-7(6-13)14-12-10/h1-6H
- InChI Key： XKEKTJAIKFOVIQ-UHFFFAOYSA-N
- SMILES： O=CC1=CC(C2C(F)=CC=CC=2)=NO1

Computed Properties

Exact Mass: 191.03800
Monoisotopic Mass: 191.03825660g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 43.1Å²

Experimental Properties

PSA: 43.10000
LogP: 2.29320

3-(2-Fluorophenyl)isoxazole-5-carbaldehyde Security Information

Hazard Category Code： 22
Hazardous Material Identification：

3-(2-Fluorophenyl)isoxazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0136-1g	3-(2-Fluoro-phenyl)-isoxazole-5-carbaldehyde	808740-52-5	97%	1g	1272.06CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0136-5g	3-(2-Fluoro-phenyl)-isoxazole-5-carbaldehyde	808740-52-5	97%	5g	3816.19CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0136-25g	3-(2-Fluoro-phenyl)-isoxazole-5-carbaldehyde	808740-52-5	97%	25g	15264.76CNY	2021-05-07
abcr	AB449993-1 g	3-(2-Fluorophenyl)isoxazole-5-carbaldehyde, 97%; .	808740-52-5	97%	1g	€523.70	2023-07-18
abcr	AB449993-5 g	3-(2-Fluorophenyl)isoxazole-5-carbaldehyde, 97%; .	808740-52-5	97%	5g	€1,732.50	2023-07-18
Chemenu	CM191237-1g	3-(2-Fluoro-phenyl)-isoxazole-5-carbaldehyde	808740-52-5	95%	1g	$514	2024-07-23
Chemenu	CM191237-5g	3-(2-Fluoro-phenyl)-isoxazole-5-carbaldehyde	808740-52-5	95%	5g	$491	2021-08-05
TRC	F402635-50mg	3-(2-Fluorophenyl)isoxazole-5-carbaldehyde	808740-52-5		50mg	$ 50.00	2022-06-05
TRC	F402635-100mg	3-(2-Fluorophenyl)isoxazole-5-carbaldehyde	808740-52-5		100mg	$ 65.00	2022-06-05
TRC	F402635-500mg	3-(2-Fluorophenyl)isoxazole-5-carbaldehyde	808740-52-5		500mg	$ 210.00	2022-06-05

3-(2-Fluorophenyl)isoxazole-5-carbaldehyde Production Method

Production Method 1

953046-62-3

808740-52-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Iodine Catalysts: Tempo Solvents: Benzene , Water ; 9 h, rt

Reference

A rapid and efficient solvent-free microwave-assisted synthesis of pyrazolone derivatives containing substituted isoxazole ring

Zhang, Dawei; Zhang, Yumin; Zhao, Tianqi; Li, Jing; Hou, Yaya; et al, Tetrahedron, 2016, 72(22), 2979-2987

Production Method 2

953046-62-3

808740-52-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Iodine Catalysts: Tempo Solvents: Benzene , Water ; 9 h, rt

Reference

An efficient solvent-free synthesis of isoxazolyl-1,4-dihydropyridines on solid support SiO2 under microwave irradiation

Zhang, Dawei; Chen, Xiaodong; Guo, Xue; Zhang, Yumin; Hou, Yaya; et al, Monatshefte fuer Chemie, 2016, 147(9), 1605-1614

Production Method 3

953046-62-3

808740-52-5

Reaction Conditions

1.1 Reagents: Silica , Pyridinium chlorochromate Solvents: Dichloromethane ; 6 - 7 h, rt

Reference

Synthesis and biological evaluation of focused isoxazolylpiperidinylpiperazine library for dopamine D3 and D4 receptor antagonists

Landge, Kamalkishor P.; Oh, Ji Seon; Pae, Ae Nim; Park, Woo Kyu; Gong, Jae Yang; et al, Bulletin of the Korean Chemical Society, 2011, 32(7), 2449-2452

Production Method 4

446-52-6

808740-52-5

Reaction Conditions

1.1 Reagents: Sodium carbonate , Hydroxyamine hydrochloride Solvents: Ethanol , Water ; 1 h, 60 °C
1.2 Reagents: Chlorosuccinimide Catalysts: Pyridine Solvents: Tetrahydrofuran ; 0.5 h, 60 °C
1.3 Reagents: Triethylamine ; 50 °C; 2 h, rt
1.4 Reagents: Silica , Pyridinium chlorochromate Solvents: Dichloromethane ; 5 h

Reference

Synthesis and biological evaluation of novel T-type Ca2+ channel blockers

Jung, Hee Kyung; Doddareddy, Munikumar Reddy; Cha, Joo Hwan; Rhim, Hyewhon; Cho, Yong Seo; et al, Bioorganic & Medicinal Chemistry, 2004, 12(15), 3965-3970